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Compound of Interest

Compound Name: 4-Fluoro-2-methyl-2H-indazole

CAS No.: 1209731-93-0

Cat. No.: B578189

Get Quote

Executive Summary
This guide details the application of 4-Fluoro-2-methyl-2H-indazole (CAS 1209731-93-0) as a

privileged scaffold in the design of targeted cancer therapeutics. Unlike generic heterocycles,

this specific isomer combines the metabolic robustness of fluorine substitution with the

tautomeric stability of N2-methylation. It serves as a critical pharmacophore for developing

inhibitors targeting Poly (ADP-ribose) polymerase (PARP) and Tyrosine Kinases (e.g., VEGFR,

FGFR).

This document provides researchers with validated protocols for functionalizing this scaffold,

integrating it into Fragment-Based Drug Discovery (FBDD) workflows, and assessing the

biological activity of derived libraries.

Strategic Rationale: The "Fluorine-Methyl"
Advantage
In medicinal chemistry, the selection of the 4-Fluoro-2-methyl-2H-indazole core is driven by

three mechanistic factors:
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Tautomeric Locking: Unsubstituted indazoles exist in a dynamic equilibrium between 1H- and

2H- tautomers. Methylation at the N2 position "locks" the molecule into the 2H-form, ensuring

a consistent hydrogen-bond acceptor vector essential for binding to the hinge region of

kinases or the nicotinamide pocket of PARP enzymes.

Metabolic Blocking (The Fluorine Effect): The C4 position is a common site for oxidative

metabolism (CYP450 attack). Substitution with fluorine (

) blocks this metabolic soft spot, significantly increasing the in vivo half-life (

) of the final drug candidate.

Electronic Modulation: The high electronegativity of the C4-fluorine atom pulls electron

density from the aromatic ring, modulating the pKa of the nitrogen atoms and enhancing

-stacking interactions with aromatic residues (e.g., Phenylalanine or Tyrosine) in the target
protein's binding pocket.

Application Workflow: From Scaffold to Lead
The following diagram illustrates the critical path for utilizing 4-Fluoro-2-methyl-2H-indazole in

a drug discovery campaign, specifically targeting PARP inhibition.
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Figure 1: Strategic workflow for converting the raw scaffold into a bioactive library.

Experimental Protocols
Protocol A: Regioselective C6-Bromination
Objective: To install a reactive handle at the C6 position, enabling subsequent attachment of

solubilizing tails or pharmacophores. The C4-fluorine directs electrophilic substitution to the C6

or C5 position; precise temperature control is required to favor C6.
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Materials:

4-Fluoro-2-methyl-2H-indazole (1.0 eq)[1]

N-Bromosuccinimide (NBS) (1.1 eq)

Acetonitrile (ACN) (Anhydrous)

TFA (Catalytic amount, 0.1 eq)

Step-by-Step Methodology:

Dissolution: Dissolve 1.5 g (10 mmol) of 4-Fluoro-2-methyl-2H-indazole in 30 mL of

anhydrous ACN in a round-bottom flask.

Activation: Add TFA (0.1 eq) to activate the NBS.

Addition: Cool the solution to 0°C. Add NBS (1.1 eq) portion-wise over 20 minutes to prevent

exotherms.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4 hours. Monitor

by TLC (Hexane:EtOAc 3:1). The C6-bromo product usually runs slightly less polar than the

starting material.

Quench: Quench with saturated sodium thiosulfate solution to neutralize excess bromine.

Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry

over

, and concentrate.

Purification: Purify via silica gel flash chromatography.

Yield Expectation: 75-85% of 6-Bromo-4-fluoro-2-methyl-2H-indazole.

Protocol B: Suzuki-Miyaura Cross-Coupling (Library
Generation)
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Objective: To couple the brominated scaffold with various aryl-boronic acids, creating a library

of potential PARP inhibitors.

Materials:

6-Bromo-4-fluoro-2-methyl-2H-indazole (1.0 eq)[1]

Aryl Boronic Acid derivatives (1.2 eq) (e.g., 4-carbamoylphenylboronic acid for PARP

mimicry)

(0.05 eq)

(2.0 eq)

Dioxane/Water (4:1 ratio)

Step-by-Step Methodology:

Preparation: In a microwave vial, combine the brominated scaffold (0.5 mmol), boronic acid

(0.6 mmol), and potassium carbonate (1.0 mmol).

Solvent: Add 4 mL of degassed Dioxane/Water mixture.

Catalyst: Add

(5 mol%) under a nitrogen stream. Seal the vial immediately.

Reaction: Heat at 90°C for 12 hours (thermal) or 110°C for 30 minutes (microwave).

Workup: Filter through a Celite pad. Dilute with water and extract with DCM.

Isolation: Concentrate and purify via preparative HPLC.

Biological Validation: PARP Inhibition Assay
Context: Indazole derivatives often mimic the nicotinamide moiety of NAD+, binding to the

catalytic domain of PARP-1/2.

Data Recording Table:
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Compound ID R-Group (C6)
PARP-1 IC50
(nM)

PARP-2 IC50
(nM)

Selectivity
Ratio

IND-F-01 Phenyl 450 600 1.3

IND-F-02

4-

Carbamoylpheny

l

12 8 0.6

IND-F-03 Pyridin-3-yl 85 120 1.4

| Ref (Olaparib)| N/A | 5 | 1 | 0.2 |

Assay Protocol (Chemiluminescent):

Plate Setup: Use histone-coated 96-well plates.

Incubation: Add PARP enzyme (0.5 U/well), biotinylated NAD+, and activated DNA.

Treatment: Add test compounds (IND-F series) at varying concentrations (0.1 nM to 10

M). Incubate for 1 hour at RT.

Detection: Add Streptavidin-HRP followed by chemiluminescent substrate.

Analysis: Measure luminescence. Calculate IC50 using non-linear regression (GraphPad

Prism).

Mechanism of Action (Signaling Pathway)
The following diagram details how the 4-Fluoro-2-methyl-2H-indazole derivative (e.g., IND-F-

02) disrupts cancer cell replication via Synthetic Lethality in BRCA-deficient cells.
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Figure 2: Mechanism of Synthetic Lethality induced by Indazole-based PARP inhibitors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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